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Compound of Interest

Compound Name: (-)-Cyclopenol

Cat. No.: B7765546 Get Quote

Application Notes and Protocols for (-)-
Cyclopenol
For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-Cyclopenol is a naturally occurring benzodiazepine alkaloid with the chemical formula

C₁₇H₁₄N₂O₄.[1] Originally isolated from fungi of the Penicillium genus, this compound has

garnered significant interest within the scientific community.[2] Notably, (-)-Cyclopenol is
recognized as an inhibitor of protein tyrosine phosphatase 1B (PTP1B), a key enzyme

implicated in various metabolic and signaling pathways.[2][3] These application notes provide

detailed protocols for the laboratory-scale isolation, handling, and potential applications of (-)-
Cyclopenol, tailored for professionals in research and drug development.

Physicochemical and Biological Properties
A summary of the key quantitative data for (-)-Cyclopenol is presented in the table below for

easy reference and comparison.
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Property Value Reference

Molecular Formula C₁₇H₁₄N₂O₄ [1][4]

Molecular Weight 310.31 g/mol [3]

CAS Number 20007-85-6 [2][4]

Appearance Solid [2]

Solubility
Soluble in DMSO, Ethanol,

Methanol
[2]

Biological Activity PTP1B Inhibitor [2][3]

IC₅₀ (PTP1B) 30 µM [2]

Historical Isolation Yield
Approx. 2.5 g from 25 culture

flasks (P. cyclopium)
[1]

Laboratory Preparation: Isolation from Fungal
Culture
The primary method for obtaining (-)-Cyclopenol is through isolation from fungal cultures,

particularly from species of Penicillium. The following is a generalized protocol for the

fermentation, extraction, and purification of (-)-Cyclopenol. Yields can vary significantly based

on the fungal strain and cultivation conditions.[1]

Experimental Protocol: Fungal Culture and Extraction
Fungal Strain:Penicillium viridicatum or Penicillium cyclopium.

Culture Medium: Prepare a suitable liquid culture medium (e.g., Potato Dextrose Broth or

Czapek-Dox broth).

Inoculation and Fermentation:

Inoculate the sterile medium with a viable culture of the selected Penicillium species.
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Incubate the culture flasks at 25-28°C for 14-21 days with gentle agitation to ensure

aeration.

Extraction:

After the incubation period, separate the fungal mycelium from the culture broth by

filtration.

Lyophilize the mycelium and the filtrate separately.

Perform a solvent extraction on both the mycelial mass and the lyophilized broth using a

suitable organic solvent such as ethyl acetate or methanol.

Purification:

Concentrate the crude extracts under reduced pressure.

Subject the concentrated extract to column chromatography using silica gel.

Elute with a gradient of solvents (e.g., hexane-ethyl acetate or chloroform-methanol) to

separate the fractions.

Monitor the fractions using Thin Layer Chromatography (TLC) to identify those containing

(-)-Cyclopenol.

Combine the relevant fractions and further purify using High-Performance Liquid

Chromatography (HPLC) to obtain pure (-)-Cyclopenol.

Fermentation Extraction Purification

Penicillium Strain Liquid Culture Medium
Inoculation

Incubation (14-21 days) Filtration Solvent Extraction
Mycelium & Broth

Concentration Column Chromatography HPLC Pure (-)-Cyclopenol

Click to download full resolution via product page

Caption: Workflow for the isolation of (-)-Cyclopenol.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b7765546?utm_src=pdf-body
https://www.benchchem.com/product/b7765546?utm_src=pdf-body
https://www.benchchem.com/product/b7765546?utm_src=pdf-body-img
https://www.benchchem.com/product/b7765546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7765546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Safety Precautions
(-)-Cyclopenol is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects.[4] Adherence to standard laboratory safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side

shields, and chemical-resistant gloves when handling (-)-Cyclopenol.

Engineering Controls: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation of dust or aerosols.

Storage: Store (-)-Cyclopenol in a tightly sealed container in a cool, dry, and dark place.

Recommended long-term storage is at -20°C.[1]

Spills: In case of a spill, avoid generating dust. Carefully sweep up the solid material and

place it in a sealed container for disposal. Clean the spill area with a suitable solvent and

decontaminate all surfaces.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations

for hazardous chemicals.

Biological Activity and Signaling Pathway
(-)-Cyclopenol is an inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B). PTP1B is a

negative regulator of the insulin and leptin signaling pathways. By dephosphorylating the

insulin receptor (IR) and insulin receptor substrate (IRS) proteins, PTP1B attenuates insulin

signaling. Inhibition of PTP1B by (-)-Cyclopenol can, therefore, enhance insulin sensitivity.
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Caption: Inhibition of PTP1B by (-)-Cyclopenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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